Cas no 62177-48-4 (4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]-)
62177-48-4 structure
Product Name:4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]-
CAS No:62177-48-4
MF:C12H12N2O2S
MW:248.300881385803
CID:455367
PubChem ID:12335946
Update Time:2025-04-19
4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]-
- 5-(benzylamino)-3-methyl-1,2-thiazole-4-carboxylic acid
- 62177-48-4
- AKOS017956081
- DTXSID70491320
-
- Inchi: 1S/C12H12N2O2S/c1-8-10(12(15)16)11(17-14-8)13-7-9-5-3-2-4-6-9/h2-6,13H,7H2,1H3,(H,15,16)
- InChI Key: MEYHTOOEXFHPSP-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)O)C(C)=N1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 248.06206
- Monoisotopic Mass: 248.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- PSA: 62.22
4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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